Cas no 2089562-57-0 (1-(2-Azidoethyl)-1H-pyrazol-5-amine)

• Product Name: 1-(2-Azidoethyl)-1H-pyrazol-5-amine
• CAS No: 2089562-57-0
• MF: C₅H₈N₆
• MW: 152.157218933105
• CID: 4771682
• Update Time: 2025-05-20

1-(2-Azidoethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-1H-pyrazol-5-amine
• 2-(2-azidoethyl)pyrazol-3-amine
• 1-(2-Azidoethyl)-1H-pyrazol-5-amine

• Inchi： 1S/C5H8N6/c6-5-1-2-9-11(5)4-3-8-10-7/h1-2H,3-4,6H2
• InChI Key： XSAOOAYLUWFOLT-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)N)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 152.08104428 g/mol
• Monoisotopic Mass: 152.08104428 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.2
• Molecular Weight: 152.16

Additional information on 1-(2-Azidoethyl)-1H-pyrazol-5-amine

1-(2-Azidoethyl)-1H-pyrazol-5-amine: A Versatile Compound in Modern Chemical and Pharmaceutical Research

1-(2-Azidoethyl)-1H-pyrazol-5-amine (CAS No. 2089562-57-0) is a unique and highly versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical synthesis, medicinal chemistry, and materials science. This compound, characterized by its azide and pyrazole functional groups, offers a wide range of opportunities for researchers and scientists to explore its properties and applications.

The molecular structure of 1-(2-Azidoethyl)-1H-pyrazol-5-amine is particularly intriguing. The azide group (-N₃) is a well-known functional group that can participate in a variety of chemical reactions, such as the Staudinger ligation and copper-catalyzed azide-alkyne cycloaddition (CuAAC), which are widely used in bioconjugation and click chemistry. The pyrazole ring, on the other hand, is known for its biological activity and has been extensively studied in the development of pharmaceuticals.

In the realm of medicinal chemistry, 1-(2-Azidoethyl)-1H-pyrazol-5-amine has shown promise as a building block for the synthesis of novel drugs. Recent studies have demonstrated its potential as a scaffold for the development of anti-inflammatory agents, antiviral compounds, and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 1-(2-Azidoethyl)-1H-pyrazol-5-amine-based derivatives with potent anti-inflammatory activity. These derivatives were found to inhibit the production of pro-inflammatory cytokines, making them potential candidates for the treatment of inflammatory diseases.

Beyond medicinal chemistry, 1-(2-Azidoethyl)-1H-pyrazol-5-amine has also found applications in materials science. The azide group can be used to create covalent linkages with other molecules through click chemistry reactions, enabling the fabrication of functional materials with tailored properties. A 2022 study in the Journal of Materials Chemistry B explored the use of 1-(2-Azidoethyl)-1H-pyrazol-5-amine in the development of hydrogels for tissue engineering. The resulting hydrogels exhibited excellent biocompatibility and mechanical strength, making them suitable for use in regenerative medicine.

The versatility of 1-(2-Azidoethyl)-1H-pyrazol-5-amine extends to its use as a reagent in organic synthesis. Its reactivity with various functional groups allows it to be incorporated into complex molecular architectures, facilitating the synthesis of intricate organic compounds. A 2023 review article in the Tetrahedron Letters highlighted several examples where this compound was used as a key intermediate in the synthesis of natural products and pharmaceuticals.

In addition to its synthetic utility, 1-(2-Azidoethyl)-1H-pyrazol-5-amine has been studied for its potential as a probe molecule in chemical biology. The azide group can be selectively labeled with fluorescent tags or other detectable moieties, allowing researchers to track its behavior within biological systems. This property makes it an attractive tool for studying protein-protein interactions and other cellular processes.

The safety profile of 1-(2-Azidoethyl)-1H-pyrazol-5-amine is another important consideration for its widespread use. While azides can be potentially explosive under certain conditions, modern synthetic methods have been developed to handle these compounds safely. Researchers should always follow appropriate safety protocols when working with this compound to ensure safe handling and storage.

In conclusion, 1-(2-Azidoethyl)-1H-pyrazol-5-amine (CAS No. 2089562-57-0) is a highly versatile compound with a wide range of applications in chemical synthesis, medicinal chemistry, materials science, and chemical biology. Its unique combination of functional groups offers numerous opportunities for researchers to explore new frontiers in these fields. As research continues to advance, it is likely that new applications and properties of this compound will be discovered, further cementing its importance in modern scientific research.